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Compound of Interest

Compound Name: CPI-455 hydrochloride

Cat. No.: B3028462 Get Quote

CPI-455 Hydrochloride: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of CPI-455
hydrochloride. Below you will find troubleshooting guides, frequently asked questions (FAQs),

and detailed experimental protocols to ensure the successful use of this compound in your

research.

Solubility Data
Proper dissolution of CPI-455 hydrochloride is critical for accurate and reproducible

experimental results. The following table summarizes its solubility in various common

laboratory solvents.
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Solvent Concentration Molarity (approx.) Notes

DMSO up to 63 mg/mL ~200.14 mM

Use fresh, anhydrous

DMSO as absorbed

moisture can

decrease solubility.[1]

DMF 30 mg/mL ~95.3 mM

Ethanol up to 5 mg/mL ~15.9 mM

DMSO:PBS (pH 7.2)

(1:20)
0.05 mg/mL ~0.16 mM

Water Insoluble N/A [1]

Stability and Storage Recommendations
To maintain the integrity and activity of CPI-455 hydrochloride, adhere to the following storage

guidelines.

Form
Storage
Temperature

Shelf Life Notes

Solid (Powder) -20°C 3 years [1]

Stock Solution (in

solvent)
-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Stock Solution (in

solvent)
-20°C 1 month [1]

Troubleshooting and FAQs
This section addresses common issues and questions that may arise during the handling and

use of CPI-455 hydrochloride.

Q1: My CPI-455 hydrochloride is not dissolving completely in DMSO.
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A1: This issue can arise from a few factors:

Moisture in DMSO: CPI-455 hydrochloride's solubility is sensitive to moisture in the DMSO.

[1][2] Ensure you are using fresh, anhydrous (moisture-free) DMSO.

Concentration: You may be exceeding the solubility limit. The maximum reported solubility in

DMSO is 63 mg/mL.[1]

Sonication: Gentle warming and brief sonication can aid in dissolution. However, avoid

excessive heat as it may affect the compound's stability.

Q2: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer for

my in vitro assay. How can I prevent this?

A2: CPI-455 hydrochloride is insoluble in water.[1] Direct dilution of a concentrated DMSO

stock into aqueous media will likely cause precipitation. To avoid this:

Lower the final DMSO concentration: Keep the final concentration of DMSO in your assay as

low as possible while ensuring the compound remains in solution.

Use a surfactant: For certain applications, a small amount of a biocompatible surfactant like

Tween-80 can help maintain solubility.

Serial Dilutions: Perform serial dilutions, ensuring that the concentration of CPI-455
hydrochloride does not exceed its solubility in the intermediate and final solutions.

Q3: How should I prepare CPI-455 hydrochloride for in vivo animal studies?

A3: Due to its poor aqueous solubility, specific formulations are required for in vivo

administration. A common method involves a multi-component vehicle. Below is a detailed

protocol for preparing a dosing solution. It is crucial to add the components in the specified

order and ensure the solution is clear at each step. This preparation should be used

immediately.[1][2]

Q4: What is the mechanism of action for CPI-455?
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A4: CPI-455 is a potent and specific inhibitor of the KDM5 family of histone demethylases

(KDM5A, KDM5B, KDM5C).[1][3] By inhibiting these enzymes, it prevents the demethylation of

histone H3 at lysine 4 (H3K4), leading to an increase in the global levels of H3K4 trimethylation

(H3K4me3).[2][4] This epigenetic modification plays a crucial role in regulating gene

expression.
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Start:
CPI-455 HCl Powder

Equilibrate to RT

Add Anhydrous DMSO

Vortex / Sonicate
to Dissolve

Aliquot Solution

Store at -20°C or -80°C

Ready for Use
 

Start: Required Components

1. Add 400 µL PEG300 to tube

2. Add 50 µL CPI-455
(in DMSO Stock)
-> Mix until clear

3. Add 50 µL Tween-80
-> Mix until clear

4. Add 500 µL ddH₂O
-> Mix thoroughly

Final Dosing Solution
(Use Immediately)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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